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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066 Get Quote

An important introductory note: While the topic specifies Tetrabromoethylene, the

predominant heavy liquid used in mineral separation is 1,1,2,2-Tetrabromoethane (TBE), also

known as acetylene tetrabromide. Tetrabromoethylene is a different compound (C2Br4) with a

higher melting point, making it less suitable for these applications. This document will focus on

the widely established use of Tetrabromoethane (TBE) for mineral separation.

Introduction
Heavy liquid separation is a laboratory technique that exploits differences in mineral densities

to achieve separation.[1] When a crushed rock sample is suspended in a liquid of a specific

density, minerals with a density lower than the liquid will float, while those with a higher density

will sink.[1][2] 1,1,2,2-Tetrabromoethane (TBE) is a high-density organic liquid that has

historically been a staple in geosciences and mineral processing for this purpose.[3][4][5] Its

density of approximately 2.96 g/mL at room temperature makes it effective for separating

common silicate minerals (like quartz and feldspar) from a wide range of heavier minerals.[4]

These application notes provide researchers, scientists, and drug development professionals

with a comprehensive overview of the principles, protocols, and safety considerations for using

TBE in mineral separation.
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Physical and Chemical Properties of
Tetrabromoethane (TBE)
The efficacy of TBE as a heavy liquid is due to its distinct physical properties. A summary of

these properties is presented below.

Property Value Reference

Chemical Formula C2H2Br4 [4]

Molecular Weight 345.65 g/mol [6]

Appearance Colorless to light yellow liquid [7][8]

Density ~2.967 g/mL at 25°C [6][9]

Melting Point -1 to 1°C [6]

Boiling Point 243.5°C [8]

Vapor Pressure 0.1 mmHg at 20°C [6]

Viscosity
~10 cP (ten times that of

water)
[10]

Solubility in Water 630 mg/L at 20°C [4]

Miscibility
Miscible with ethanol, ether,

chloroform, aniline
[8]

Applications in Mineral Separation
TBE is particularly useful for separating a variety of minerals. For instance, it has been

successfully used to separate spodumene (density ~3.1 g/mL) from its associated gangue

minerals like quartz (density ~2.65 g/mL) and feldspar (density ~2.5-2.8 g/mL).[3] By adjusting

the density of TBE through dilution with a miscible, lower-density solvent like acetone or

toluene, a range of density cut-offs can be achieved for more selective separations.[2][6]

Table of Common Minerals and Their Densities Relative to TBE:
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Mineral Typical Density (g/mL)
Behavior in Pure TBE (2.96
g/mL)

Quartz 2.65 Floats

Feldspar 2.5 - 2.8 Floats

Calcite 2.71 Floats

Dolomite 2.85 Floats

Spodumene 3.1 - 3.2 Sinks

Pyrite 4.9 - 5.2 Sinks

Galena 7.4 - 7.6 Sinks

Sphalerite 3.9 - 4.1 Sinks

Zircon 4.6 - 4.7 Sinks

Experimental Protocol: Static Separation of Minerals
Using TBE
This protocol outlines a standard laboratory procedure for separating a mineral mixture into

"float" and "sink" fractions using TBE.

4.1. Materials and Equipment

1,1,2,2-Tetrabromoethane (TBE)

Acetone (for washing and density adjustment if needed)

Crushed and sized mineral sample (e.g., -28 mesh)

Separatory funnel with a stopcock

Beakers

Filter paper and funnels
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Wash bottles

Stirring rods (glass or plastic)

Drying oven

Analytical balance

Fume hood

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (e.g., Viton

or laminate), lab coat.

4.2. Procedure

Preparation: Ensure all work is conducted in a well-ventilated fume hood.[11] All glassware

must be clean and completely dry.

Sample Preparation: The mineral sample should be crushed and sieved to a specific size

fraction to ensure proper liberation of the individual mineral grains.[3] The sample must be

dry.

Heavy Liquid Setup: Place the separatory funnel in a secure stand. Close the stopcock and

pour the TBE into the funnel.

Mineral Addition: Carefully add the prepared mineral sample to the TBE in the separatory

funnel.

Separation: Gently stir the mixture with a stirring rod to ensure all particles are wetted by the

heavy liquid and to break up any clumps.[12] Allow the mixture to stand undisturbed for 20-

30 minutes to allow the minerals to separate based on their density.[12] The lighter minerals

will float to the top, and the denser minerals will sink to the bottom, accumulating above the

stopcock.[12]

Collection of 'Sink' Fraction: Carefully open the stopcock to drain the sunken heavy minerals

into a filter paper-lined funnel placed over a beaker.[12] Close the stopcock as soon as the

sink fraction has been collected to prevent the float fraction from draining.
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Collection of 'Float' Fraction: Place a new filter paper-lined funnel and beaker under the

separatory funnel. Open the stopcock and drain the remaining liquid and the floating mineral

fraction.

Washing: Thoroughly wash both the sink and float fractions with acetone to remove all traces

of TBE.[2] Collect the washings in a designated waste container.

Drying and Weighing: Dry the washed mineral fractions in an oven at a low temperature

(e.g., 105°C) until a constant weight is achieved.[2] Weigh both fractions to determine the

weight percentage of heavy and light minerals in the original sample.

Workflow and Logic Diagrams
Experimental Workflow for Mineral Separation using TBE
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Caption: A flowchart of the heavy liquid mineral separation process.
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Logical Relationship for Density-Based Separation

Input

Process
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 ρM > ρL 
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Caption: The core principle of heavy liquid separation.

Safety Precautions
Tetrabromoethane is a hazardous substance and must be handled with appropriate safety

measures.

Toxicity: TBE is toxic and can be fatal if inhaled.[11][13] It is also harmful if swallowed and

causes serious eye irritation.[6][11]

Handling: Always work in a well-ventilated chemical fume hood.[11] Avoid contact with skin,

eyes, and clothing.[7] Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[6][7]

Storage: Store TBE in a tightly closed container in a cool, well-ventilated, and secure area.

[11]

Disposal: Dispose of TBE and TBE-contaminated materials as hazardous waste according to

institutional and local regulations. Do not pour down the drain.[7]
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Alternatives: Due to the toxicity of TBE, safer alternatives such as sodium polytungstate

(SPT) or lithium heteropolytungstates (LST) are now available and should be considered.[2]

[10][12] These are inorganic salts that form high-density aqueous solutions and are

significantly less toxic.[10]

Conclusion
Tetrabromoethane (TBE) is a valuable tool for the separation of minerals based on density. Its

high density allows for the effective separation of a wide range of mineral species. However,

due to its significant health hazards, strict adherence to safety protocols is paramount.

Researchers should also consider the use of less toxic modern alternatives where possible.

The protocols and data presented here provide a foundation for the safe and effective

application of TBE in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. taylorandfrancis.com [taylorandfrancis.com]

2. scielo.org.za [scielo.org.za]

3. Heavy Liquid Separation - 911Metallurgist [911metallurgist.com]

4. Tetrabromoethane - Wikipedia [en.wikipedia.org]

5. taylorandfrancis.com [taylorandfrancis.com]

6. 1,1,2,2-四溴乙烷 purum p.a., for separation of mineral compounds, ≥98.0% (GC) | Sigma-
Aldrich [sigmaaldrich.cn]

7. fishersci.com [fishersci.com]

8. TETRABROMOETHANE - Ataman Kimya [atamanchemicals.com]

9. alsglobal.com [alsglobal.com]

10. US5632382A - Heavy liquid for material separations - Google Patents
[patents.google.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://scielo.org.za/pdf/jsaimm/v108n1/04.pdf
https://patents.google.com/patent/US5632382A/en
https://dep.nj.gov/wp-content/uploads/njgws/reports/tmemo/tm16-1.pdf
https://patents.google.com/patent/US5632382A/en
https://www.benchchem.com/product/b1617066?utm_src=pdf-custom-synthesis
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Engineering_support_and_special_topics/Heavy_liquid/
https://scielo.org.za/pdf/jsaimm/v108n1/04.pdf
https://www.911metallurgist.com/blog/heavy-liquid-separation/
https://en.wikipedia.org/wiki/Tetrabromoethane
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Tetrabromoethane/
https://www.sigmaaldrich.cn/CN/zh/product/sial/86760
https://www.sigmaaldrich.cn/CN/zh/product/sial/86760
https://www.fishersci.com/store/msds?partNumber=AC180870010&countryCode=US&language=en
https://www.atamanchemicals.com/tetrabromoethane_u34091/
https://www.alsglobal.com/en/metallurgy-and-mineral-processing/heavy-liquid-separation
https://patents.google.com/patent/US5632382A/en
https://patents.google.com/patent/US5632382A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. sigmaaldrich.com [sigmaaldrich.com]

12. dep.nj.gov [dep.nj.gov]

13. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [Application Notes and Protocols for Mineral Separation
by Density Using Tetrabromoethane (TBE)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617066#using-tetrabromoethylene-in-mineral-
separation-by-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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